Cas no 17266-35-2 (1H-Pyrrole-3-propanoicacid, 2-(ethoxycarbonyl)-4-(2-ethoxy-2-oxoethyl)-5-methyl-, ethyl ester)

• Product Name: 1H-Pyrrole-3-propanoicacid, 2-(ethoxycarbonyl)-4-(2-ethoxy-2-oxoethyl)-5-methyl-, ethyl ester
• CAS No: 17266-35-2
• MF: C₁₇H₂₅NO₆
• MW: 339.383505582809
• CID: 122208
• PubChem ID: 613216
• Update Time: 2025-04-18

1H-Pyrrole-3-propanoicacid, 2-(ethoxycarbonyl)-4-(2-ethoxy-2-oxoethyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-propanoicacid, 2-(ethoxycarbonyl)-4-(2-ethoxy-2-oxoethyl)-5-methyl-, ethyl ester
• ETHYL 2-(ETHOXYCARBONYL)-4-(ETHOXYCARBONYLMETHYL)-5-METHYL-3-PYRROLEPROPIONATE
• 1H-Pyrrole-3-propanoic acid, 2-(ethoxycarbonyl)-4-(2-ethoxy-2-oxoethyl )-5-methyl-, ethyl ester
• 1H-Pyrrole-3-propanoic acid, 2-(ethoxycarbonyl)-4-(2-ethoxy-2-oxoethyl)-5-methyl-, ethyl ester
• Ethyl 4-(2-ethoxy-2-oxoethyl)-3-(3-ethoxy-3-oxopropyl)-5-methyl-1H-pyrrole-2-carboxylate #
• Ethyl 4-(2-ethoxy-2-oxoethyl)-3-(3-ethoxy-3-oxopropyl)-5-methyl-1H-pyrrole-2-carboxylate
• AKOS024324967
• ZKEWMIDIFRFCSF-UHFFFAOYSA-N
• 1H-Pyrrole-3-propanoic acid,2-(ethoxycarbonyl)-4-(2-ethoxy-2-oxoethyl)-5-methyl-,ethyl ester
• 17266-35-2

• Inchi： 1S/C17H25NO6/c1-5-22-14(19)9-8-12-13(10-15(20)23-6-2)11(4)18-16(12)17(21)24-7-3/h18H,5-10H2,1-4H3
• InChI Key： ZKEWMIDIFRFCSF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(CCC(=O)OCC)C(CC(=O)OCC)=C(C)N1)=O

Computed Properties

• Exact Mass: 338.16042
• Monoisotopic Mass: 339.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 91.79